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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of Potassium-41 (⁴¹K), a stable isotope of potassium. The information compiled

herein is intended to serve as a critical resource for researchers, scientists, and professionals

in the field of drug development, offering detailed data, experimental insights, and a

visualization of its role in biological transport studies.

Core Physical Properties
Potassium-41 is one of the two stable, naturally occurring isotopes of potassium, the other

being Potassium-39.[1][2] Unlike the radioactive isotope Potassium-40, ⁴¹K is non-radioactive

and has been utilized in a variety of scientific applications, including agrochemical research

and drug design.[3][4]

The fundamental physical characteristics of Potassium-41 are summarized in the table below,

providing a quantitative look at its atomic and nuclear properties.
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Property Value

Atomic Mass 40.96182526 g/mol [5], 40.9618260 amu[6]

Natural Abundance 6.7302%[7][8][9]

Stability Stable[1][2][8]

Nuclear Spin (I) 3/2[7][8]

Magnetic Dipole Moment (μ) +0.214872(5) μN[8]

Electric Quadrupole Moment (Q) +0.0734(7) barn[8]

Binding Energy 351.61895788 MeV[8]

Mass Excess -35.559074 MeV[10]

Electron Configuration [Ar] 4s¹ (for the potassium atom)[2]

Atomic Radius 227.2 pm[2]

Covalent Radius 220 pm[3]

Van der Waals Radius 275 pm[2][3]

Crystal Structure (of Potassium) Body-Centered Cubic (BCC)[3][4]

Melting Point (of Potassium) 336.7 K[3][4]

Boiling Point (of Potassium) 1032 K[3][4]

Chemical Properties and Reactivity
As an isotope of potassium, ⁴¹K exhibits the characteristic chemical behavior of an alkali metal.

It is highly reactive and readily forms a +1 cation (K⁺) in chemical reactions. In its elemental

form, potassium is a soft, silvery-gray metal that reacts vigorously with water, producing

potassium hydroxide (KOH) and hydrogen gas in a highly exothermic reaction.[2][11] Due to its

high reactivity, elemental potassium is not found in nature.[11]

Potassium-41 is typically supplied and used in the form of its compounds, most commonly as

Potassium-41 Chloride (⁴¹KCl).[2][3] Other common compounds of potassium include
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potassium hydroxide, potassium peroxide, potassium nitrate (KNO₃), potassium

permanganate, potassium carbonate, and potassium sulfate.[11][12]

Experimental Protocols for Isotopic Analysis
The determination and quantification of Potassium-41, particularly in the context of isotopic

ratio studies, rely on sophisticated analytical techniques. While specific protocols are

application-dependent, the following methodologies represent the core experimental

approaches cited in the literature.

Activation Analysis
Neutron Activation Analysis (NAA) is a highly sensitive nuclear analytical technique used for

determining the elemental composition of a wide variety of materials. For the detection of ⁴¹K, a

sample is irradiated with neutrons, causing the stable ⁴¹K isotope to capture a neutron and

transform into the radioactive isotope Potassium-42 (⁴²K). As ⁴²K decays, it emits characteristic

gamma rays, which can be measured. The intensity of these gamma rays is proportional to the

amount of ⁴¹K in the original sample. This method has been employed in soil and plant

investigations to trace the uptake and distribution of potassium.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The nuclear magnetic properties of ⁴¹K, specifically its nuclear spin of 3/2 and its magnetic

moment, make it an NMR-active nucleus.[8] ⁴¹K NMR spectroscopy can be used to probe the

local chemical environment of potassium ions in solution and in solid materials.[14] By

measuring the resonance frequency and relaxation times of the ⁴¹K nucleus, information about

its interactions with neighboring atoms and molecules can be obtained.[14]

Multi-Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
For high-precision measurements of potassium isotope ratios (⁴¹K/³⁹K), MC-ICP-MS is the

state-of-the-art technique.[15][16] This method involves introducing a sample into a high-

temperature plasma, which ionizes the potassium atoms. The resulting ions are then

accelerated and separated based on their mass-to-charge ratio in a magnetic field. A multi-

collector system allows for the simultaneous detection of different isotopes, enabling highly
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precise and accurate determination of isotopic ratios.[15][16] This technique is crucial for

studies investigating isotopic fractionation in biological and geological systems.[15][16]

Isotopic Fractionation in Biological Transport
Recent studies have highlighted the utility of stable potassium isotopes in elucidating the

mechanisms of potassium transport in biological systems.[15] The research indicates that

different cellular transport mechanisms can lead to isotopic fractionation, meaning they

preferentially transport one isotope over the other.[15]

Specifically, it has been observed that passive transport of K⁺ through channels and pores

tends to favor the lighter isotope, ³⁹K.[15] In contrast, active transport against an

electrochemical gradient via pumps and co-transporters shows less isotopic fractionation.[15]

This differential behavior provides a powerful tool for quantitatively assessing the fluxes of

potassium through various transport pathways in vivo.

Below is a diagram illustrating this principle of differential potassium isotope transport across a

cell membrane.

Differential Transport of Potassium Isotopes

Cell Membrane
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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